Cas no 1421510-02-2 (1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea)

1-(2-Fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea is a fluorinated urea derivative featuring a pyrimidine core substituted with an imidazole moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors due to its structural resemblance to known pharmacophores. The 2-fluorophenyl group enhances metabolic stability and binding affinity, while the imidazole-pyrimidine scaffold offers opportunities for targeted interactions with biological receptors. Its well-defined synthetic route allows for scalable production with high purity, making it suitable for research applications in drug discovery. The compound's balanced lipophilicity and hydrogen-bonding capacity further contribute to its utility in optimizing pharmacokinetic properties.

1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea structure

1421510-02-2 structure

Product name:1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea

CAS No:1421510-02-2

MF:C₁₄H₁₁FN₆O

MW:298.275144815445

CID:5799543

1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea Chemical and Physical Properties

Names and Identifiers

- 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea
- Inchi： 1S/C14H11FN6O/c15-11-3-1-2-4-12(11)20-14(22)19-10-7-17-13(18-8-10)21-6-5-16-9-21/h1-9H,(H2,19,20,22)
- InChI Key： UVSAIGOZLXGNEV-UHFFFAOYSA-N
- SMILES： N(C1=CC=CC=C1F)C(NC1=CN=C(N2C=NC=C2)N=C1)=O

1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6221-0297-2μmol	1-(2-fluorophenyl)-3-[2-(1H-imidazol-1-yl)pyrimidin-5-yl]urea	1421510-02-2	90%+	2μl	$85.5	2023-05-20
Life Chemicals	F6221-0297-3mg	1-(2-fluorophenyl)-3-[2-(1H-imidazol-1-yl)pyrimidin-5-yl]urea	1421510-02-2	90%+	3mg	$94.5	2023-05-20
Life Chemicals	F6221-0297-1mg	1-(2-fluorophenyl)-3-[2-(1H-imidazol-1-yl)pyrimidin-5-yl]urea	1421510-02-2	90%+	1mg	$81.0	2023-05-20
Life Chemicals	F6221-0297-2mg	1-(2-fluorophenyl)-3-[2-(1H-imidazol-1-yl)pyrimidin-5-yl]urea	1421510-02-2	90%+	2mg	$88.5	2023-05-20

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Additional information on 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea

Comprehensive Overview of 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea (CAS No. 1421510-02-2)

The compound 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea (CAS No. 1421510-02-2) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This urea derivative combines a fluorophenyl moiety with an imidazolylpyrimidine group, making it a promising candidate for drug discovery, particularly in the fields of kinase inhibition and signal transduction modulation.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. Researchers are increasingly focusing on compounds like 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea due to their ability to selectively interact with specific enzymes or receptors. This compound's imidazole and pyrimidine rings are particularly noteworthy, as these heterocycles are frequently found in FDA-approved drugs, underscoring their pharmacological relevance.

The fluorine atom in the 2-fluorophenyl group enhances the molecule's metabolic stability and bioavailability, a feature highly sought after in modern drug design. This aligns with the growing trend of fluorinated pharmaceuticals, which account for nearly 30% of newly approved drugs. The compound's urea linkage further contributes to its hydrogen-bonding capacity, facilitating interactions with biological targets such as protein kinases, which are often implicated in cancer and inflammatory diseases.

From a synthetic chemistry perspective, 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea exemplifies the convergence of medicinal chemistry and computational drug design. Its structure has been optimized using molecular docking and QSAR modeling, reflecting the industry's shift toward AI-driven drug discovery. These techniques allow researchers to predict binding affinities and optimize lead compounds more efficiently, reducing the time and cost associated with traditional trial-and-error methods.

Another area of interest is the compound's potential role in epigenetic regulation. The imidazolylpyrimidine scaffold resembles known histone deacetylase (HDAC) inhibitors, which are being explored for their ability to modulate gene expression in diseases like cancer and neurodegenerative disorders. This connection has sparked investigations into whether 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea could serve as a novel epigenetic modulator.

In addition to its therapeutic potential, this compound is also valuable as a chemical probe in academic and industrial research. Its well-defined structure and reactivity make it suitable for studying enzyme-substrate interactions and mechanisms of action. As the scientific community continues to prioritize reproducibility and transparency, high-quality compounds like this are essential for validating experimental results.

Given the increasing focus on sustainable chemistry, researchers are also exploring greener synthetic routes for 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea. Techniques such as microwave-assisted synthesis and catalytic fluorination are being investigated to minimize waste and energy consumption. This aligns with broader industry goals of reducing the environmental footprint of pharmaceutical manufacturing.

In summary, 1-(2-fluorophenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea (CAS No. 1421510-02-2) represents a versatile and pharmacologically relevant compound with applications spanning drug discovery, chemical biology, and materials science. Its unique structure and properties position it as a valuable tool for addressing some of the most pressing challenges in modern science and medicine.